Cas no 402947-50-6 (4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid)

• Product Name: 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
• CAS No: 402947-50-6
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6070394
• PubChem ID: 3144549
• Update Time: 2025-07-09

4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
• Oprea1_472416
• SCHEMBL3313341
• SR-01000469662-1
• HMS609H16
• 4-[3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• AKOS021996353
• ChemDiv1_007914
• SR-01000469662
• DTXSID00389781
• 6194-71-4
• 4-(3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
• 402947-50-6
• Oprea1_603267
• F0877-0016
• AKOS000638552

• Inchi： 1S/C22H24N2O6/c1-28-18-7-5-4-6-15(18)17-13-16(23-24(17)21(25)10-11-22(26)27)14-8-9-19(29-2)20(12-14)30-3/h4-9,12,17H,10-11,13H2,1-3H3,(H,26,27)
• InChI Key： YWGDYGFXVUVWIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1CC(C2C=CC(=C(C=2)OC)OC)=NN1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid

Introduction to 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid (CAS No. 402947-50-6)

4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid, identified by its CAS number 402947-50-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic rings and heterocyclic core, contribute to its unique chemical properties and biological interactions.

The molecular structure of 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid incorporates multiple functional groups, including methoxy substituents on the aromatic rings and a pyrazole ring linked to a butanoic acid moiety. These structural elements not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The presence of multiple aromatic rings enhances its binding affinity to proteins and enzymes, making it a promising candidate for drug development.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, anti-tumor, and antimicrobial effects. The specific arrangement of functional groups in 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid may contribute to its unique pharmacological profile, making it a valuable scaffold for further chemical modification and drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including kinases, receptors, and enzymes involved in critical cellular pathways. The methoxy groups in the aromatic rings may serve as hydrogen bond donors or acceptors, facilitating stable binding to biological macromolecules. Additionally, the pyrazole ring provides a rigid structure that can enhance the compound's binding affinity and selectivity.

The synthesis of 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its molecular structure and confirm its identity.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive candidate for further investigation. The presence of multiple bioisosteric groups allows for the exploration of different pharmacophoric elements without altering the core scaffold. This flexibility is crucial for developing analogs with improved pharmacokinetic properties and reduced side effects.

Recent studies have highlighted the potential of pyrazole derivatives in treating various diseases. For instance, compounds with similar structural motifs have shown promise in preclinical trials for their ability to modulate inflammatory pathways and inhibit tumor growth. The exact mechanism of action for 4-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid is still under investigation, but preliminary findings suggest that it may interact with key enzymes involved in cellular signaling.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors based on pyrazole derivatives due to their favorable pharmacological properties. The ability of these compounds to bind tightly to biological targets while maintaining good solubility makes them ideal candidates for drug development. Additionally, their structural diversity allows for the creation of libraries of compounds that can be screened for novel therapeutic activities.

In conclusion, 4–3–(3–4–dimethoxyphenyl)–5–(2–methoxyphenyl)– 45 –dihydro– 1H –pyrazol– 1 – yl– 44 –oxobutanoic acid (CAS No. 402947–50–6) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, this compound may play a significant role in addressing unmet medical needs.